Cas no 3303-46-6 (L-Valine, D-alanyl-)
L-Valine, D-alanyl- structure
Product Name:L-Valine, D-alanyl-
CAS No:3303-46-6
MF:C8H16N2O3
MW:188.224242210388
CID:320048
PubChem ID:137276
Update Time:2025-04-19
L-Valine, D-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Valine, D-alanyl-
- (2S)-2-[[(2R)-2-aminopropanoyl]amino]-3-methylbutanoic acid
- (S)-2-[(S)-2-Aminopropanoyl]-3-methylbutyric acid
- ALA-VAL
- Ala-Val-OH
- dipeptide of L-alanine and L-valine
- H-(L)-Ala-(L)-Val-OH
- L-Ala-L-Val-OH
- L-alanine-L-valine
- L-ALANYL-L-VALINE
- L-ALA-VAL
- L-Valine, N-L-alanyl-
- N-Alanylvaline
- N-L-alanyl-L-valine
- Alanylvaline (DL)
- CHEBI:182838
- NSC89603
- DTXSID00941964
- SCHEMBL595438
- 2-(2-aminopropanoylamino)-3-methylbutanoic acid
- NSC-89603
- MFCD00038163
- A0192
- LIWMQSWFLXEGMA-UHFFFAOYSA-N
- NSC-89659
- 2-(2-aminopropanamido)-3-methylbutanoic acid
- Valine, alanyl-
- N-(2-Amino-1-hydroxypropylidene)valine
- D88227
- N-(2-Aminopropanoyl)valine
- 1999-46-8
- 3303-46-6
- NSC 89659
- AKOS009159163
- NSC-206294
- J-018983
- NCIOpen2_001297
- FT-0738899
- H-DL-Ala-DL-Val-OH
- A879899
- NSC89659
- NSC206294
- N-(2-Aminopropanoyl)valine #
- dl-Alanyl-dl-valine
- BAA99946
- d,l-alanyl-d,l-valine
- D-ALANYL-D-VALINE
- DL-Alanyl-DL-valine (H-DL-Ala-DL-Val-OH)
- FT-0634768
-
- Inchi： 1S/C8H16N2O3/c1-4(2)6(8(12)13)10-7(11)5(3)9/h4-6H,9H2,1-3H3,(H,10,11)(H,12,13)
- InChI Key： LIWMQSWFLXEGMA-UHFFFAOYSA-N
- SMILES： OC(C(C(C)C)NC(C(C)N)=O)=O
Computed Properties
- Exact Mass: 188.11618
- Monoisotopic Mass: 188.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.42
L-Valine, D-alanyl- Related Literature
-
Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
3303-46-6 (L-Valine, D-alanyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 1999-42-4(DL-Alanyl-DL-leucine)
- 13588-95-9(H-Leu-val-OH)
- 183449-57-2(L-Alanine,5-oxo-L-prolyl-L-phenylalanyl-L-arginyl-L-histidyl-L-a-aspartyl-L-serylglycyl-L-tyrosyl-L-a-glutamyl-L-valyl-L-histidyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-valylglycyl-L-seryl-L-asparaginyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-)
- 1963-21-9(Glycyl-L-valine)
- 69242-40-6(Glycylglycyl-l-isoleucine)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 17665-02-0(L-Leucyl-D-leucine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
